
Application Notes and Protocols for BocNH-
PEG2-CH2COONHS

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: BocNH-PEG2-CH2COONHS

CAS No.: 1356229-07-6

Cat. No.: B15548237

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the storage, handling, and utilization of

BocNH-PEG2-CH2COONHS, a heterobifunctional crosslinker commonly employed in

bioconjugation, drug delivery, and the development of therapeutics such as antibody-drug

conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs).

Product Information and Storage
BocNH-PEG2-CH2COONHS is a PEGylated crosslinker featuring a Boc-protected amine and

an N-hydroxysuccinimide (NHS) ester. The polyethylene glycol (PEG) spacer enhances

solubility in aqueous solutions, a beneficial characteristic for biological applications. The NHS

ester facilitates covalent bond formation with primary amines, while the Boc protecting group

can be removed under acidic conditions to reveal a primary amine for subsequent conjugation

steps.

Table 1: Physical and Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15548237#bc-rfq
https://www.benchchem.com/product/b15548237/docs?utm_src=pdf-body#application-notes-and-protocols-for-bocnh-peg2-ch2coonhs
https://www.benchchem.com/product/b15548237/docs?utm_src=pdf-body#application-notes-and-protocols-for-bocnh-peg2-ch2coonhs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C15H24N2O8

Molecular Weight 360.36 g/mol

Appearance White to off-white solid or viscous liquid

Solubility
Soluble in DMSO, DMF, and other common

organic solvents

Table 2: Recommended Storage Conditions

Condition Temperature Duration Notes

Long-term Storage -20°C Up to 1 year

Store in a desiccated

environment to

prevent hydrolysis.

Short-term Storage 4°C Up to 1 month Keep desiccated.

In Solution

(Anhydrous Solvent)
-20°C or -80°C Up to 1 month

Prepare fresh and use

promptly. Avoid

repeated freeze-thaw

cycles.

Handling Guidelines:

Moisture Sensitivity: NHS esters are highly susceptible to hydrolysis. Always allow the

reagent to warm to room temperature before opening the container to prevent moisture

condensation.[1]

Solvent Preparation: For initial dissolution, use a high-quality, anhydrous organic solvent

such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[2][3] Do not prepare

aqueous stock solutions for storage as the NHS ester will rapidly hydrolyze.[1]

Safety Precautions: To the best of current knowledge, the chemical, physical, and

toxicological properties have not been thoroughly investigated. Standard laboratory safety
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practices, including the use of personal protective equipment (gloves, eye protection), are

recommended. In case of contact, wash the affected area with soap and water.

Experimental Protocols
Protocol 1: General Procedure for Conjugation to
Primary Amines
This protocol outlines the fundamental steps for reacting BocNH-PEG2-CH2COONHS with a

primary amine-containing molecule, such as a protein, peptide, or amine-modified

oligonucleotide.

Materials:

BocNH-PEG2-CH2COONHS

Amine-containing molecule (e.g., protein)

Anhydrous DMSO or DMF

Reaction Buffer: Amine-free buffer with a pH of 7.2-8.5 (e.g., 0.1 M phosphate buffer, 0.1 M

sodium bicarbonate buffer, or 0.1 M borate buffer).[2] Avoid buffers containing primary

amines like Tris or glycine, as they will compete with the target molecule for reaction with the

NHS ester.[2][3]

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M glycine, pH 8.0

Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

Prepare the Amine-Containing Molecule: Dissolve the amine-containing molecule in the

Reaction Buffer to a desired concentration (typically 1-10 mg/mL for proteins).

Prepare the NHS Ester Solution: Immediately before use, dissolve BocNH-PEG2-
CH2COONHS in anhydrous DMSO or DMF to create a concentrated stock solution (e.g., 10

mM).
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Reaction: Add a calculated molar excess of the BocNH-PEG2-CH2COONHS solution to the

solution of the amine-containing molecule. The optimal molar excess depends on the specific

application and the number of available primary amines on the target molecule, but a 10- to

50-fold molar excess is a common starting point.

Incubation: Incubate the reaction mixture for 30 minutes to 4 hours at room temperature, or

for 2 to 4 hours at 4°C.[2] Gentle mixing during incubation is recommended.

Quenching: Stop the reaction by adding the Quenching Buffer to a final concentration of 20-

50 mM. Incubate for an additional 15-30 minutes at room temperature to ensure all

unreacted NHS ester is hydrolyzed or has reacted with the quenching agent.[2]

Purification: Remove excess reagent and byproducts by a suitable method such as size-

exclusion chromatography (e.g., a desalting column) or dialysis against an appropriate buffer

(e.g., PBS).

Table 3: Typical Reaction Parameters for NHS Ester Conjugation

Parameter Recommended Range

pH 7.2 - 8.5[2]

Temperature 4°C - 25°C[4]

Reaction Time 0.5 - 4 hours[2]

Molar Excess of NHS Ester 10 - 50 fold

Quenching Agent Tris or Glycine[2]

Diagram 1: General Workflow for NHS Ester Conjugation
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Step 1: Drug-Linker Synthesis

Step 2: ADC Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. info.gbiosciences.com [info.gbiosciences.com]

2. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - HK [thermofisher.com]

3. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - TW
[thermofisher.com]

4. neb.com [neb.com]

To cite this document: BenchChem. [Application Notes and Protocols for BocNH-PEG2-
CH2COONHS]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548237/docs#application-notes-and-protocols-for-
bocnh-peg2-ch2coonhs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548237?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

